Cas no 500898-32-8 (Butanedioic acid, dodecyl-, 1-hexadecyl ester)
500898-32-8 structure
Product Name:Butanedioic acid, dodecyl-, 1-hexadecyl ester
CAS No:500898-32-8
MF:C32H62O4
MW:510.832291126251
CID:1546230
Update Time:2024-08-23
Butanedioic acid, dodecyl-, 1-hexadecyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, dodecyl-, 1-hexadecyl ester
- Butanedioic acid, 2-dodecyl-, 1-hexadecyl ester
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- Inchi: 1S/C32H62O4/c1-3-5-7-9-11-13-15-16-17-18-20-22-24-26-28-36-32(35)30(29-31(33)34)27-25-23-21-19-14-12-10-8-6-4-2/h30H,3-29H2,1-2H3,(H,33,34)
- InChI Key: UHFCXBOICGYQBM-UHFFFAOYSA-N
- SMILES: C(OCCCCCCCCCCCCCCCC)(=O)C(CCCCCCCCCCCC)CC(O)=O
Computed Properties
- Exact Mass: 509.45723
Experimental Properties
- Density: 0.920±0.06 g/cm3(Predicted)
- Boiling Point: 596.8±33.0 °C(Predicted)
- PSA: 66.43
- pka: 4.45±0.19(Predicted)
Butanedioic acid, dodecyl-, 1-hexadecyl ester Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Jason Wan Lab Chip, 2020,20, 4528-4538
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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